2-(4-fluorophenyl)-N-(2-methoxyethyl)-N-methylimidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(2-methoxyethyl)-N-methylimidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C18H18FN3O2/c1-21(9-10-24-2)18(23)14-5-8-17-20-16(12-22(17)11-14)13-3-6-15(19)7-4-13/h3-8,11-12H,9-10H2,1-2H3
• InChI Key: XZDWZJBAYYHSMK-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)C(=O)C1=CN2C=C(N=C2C=C1)C3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3O2
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridine derivatives typically involves multi-step reactions including ring closure, Suzuki reactions, hydrolysis, and amidation. These processes are critical for introducing various functional groups into the imidazo[1,2-a]pyridine core structure, thereby altering its chemical and physical properties for specific applications (Qin et al., 2019).

Molecular Structure Analysis

The determination and analysis of the molecular structure of imidazo[1,2-a]pyridine derivatives are conducted using techniques such as Fourier-transform infrared spectroscopy (FT-IR), nuclear magnetic resonance (NMR) spectroscopy, and X-ray diffraction. Density functional theory (DFT) calculations are often used to optimize the molecular structure, which can then be compared with experimental data to validate the compound's geometry, electronic structure, and potential chemical reactivity (Qin et al., 2019).

Chemical Reactions and Properties

Imidazo[1,2-a]pyridine derivatives undergo various chemical reactions, including nucleophilic substitution, which is a method for introducing radiolabels such as fluorine-18 for positron emission tomography (PET) imaging applications. This functionalization process is crucial for the development of diagnostic and therapeutic agents targeting specific biological pathways (Katoch-Rouse & Horti, 2003).

Physical Properties Analysis

The physical properties of imidazo[1,2-a]pyridine derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. The introduction of substituents like fluorophenyl groups affects these properties, which is critical for the compound's suitability in pharmaceutical formulations and its overall bioavailability (Trilleras et al., 2009).

Chemical Properties Analysis

The chemical properties, including reactivity, acidity/basicity, and electrophilic/nucleophilic characteristics of imidazo[1,2-a]pyridine derivatives, are key for their biological activity. These properties are determined by the compound's molecular structure, particularly the nature and position of substituents on the imidazo[1,2-a]pyridine core. Understanding these properties is essential for designing compounds with targeted chemical reactivity and biological function (Jayarajan et al., 2019).